![molecular formula C2H6BCl B182847 Chlorodimethylborane CAS No. 1803-36-7](/img/structure/B182847.png)
Chlorodimethylborane
Overview
Description
Chlorodimethylborane is a chemical compound with the formula C2H6BCl . It has a molecular weight of 76.333 . It is commonly used in industrial and scientific research .
Synthesis Analysis
The synthesis of this compound and similar compounds has been a topic of interest in the field of chemistry . For instance, borane clusters have been introduced into polymeric frameworks to improve their chemical and thermal stability . Diborane, a basic example of boranes, can be synthesized by an exchange reaction of a boron halide with LiAlH4 or LiBH4 in ether .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and can vary based on the conditions and the substances it interacts with . Detailed analysis of these reactions would require specific experimental setups and precise control of conditions.Scientific Research Applications
Chloroquine in COVID-19 Treatment : Chloroquine, a widely used antimalarial drug, has been researched for its potential benefits in treating patients infected with the novel coronavirus, SARS-CoV-2 (Touret & de Lamballerie, 2020).
Chloral Applications in Chemistry : The application of chloral in the chemistry of tricoordinate phosphorus derivatives has been studied. This includes the synthesis of caged phosphoranes with phosphorus–carbon bonds (Khasiyatullina et al., 2016).
Photodynamic Therapy with Chlorin Derivatives : Research has shown the use of chlorin, along with phthalocyanines and porphyrins derivatives, as photosensitizers in photodynamic therapy for treating various skin diseases (de Annunzio et al., 2019).
Chlorophyll Fluorescence in Plant Stress Physiology : Chlorophyll fluorescence has been extensively studied for its application in plant science, particularly in plant stress physiology and ecophysiology (Kooten & Snel, 1990).
Chlorophyll Fluorescence for Photosynthetic Competence Assessment : This method is used in laboratory studies to understand photosynthesis and how environmental factors alter photosynthetic capacity (Bolhár-Nordenkampf et al., 1989).
Linking Chlorophyll Fluorescence to Photosynthesis for Remote Sensing : Chlorophyll fluorescence is also used in remote sensing applications to track photosynthesis and primary productivity of terrestrial ecosystems (Porcar‐Castell et al., 2014).
Chloro-1,4-dimethyl-9H-carbazole Derivatives in Anti-HIV Activity : A study on chloro-1,4-dimethyl-9H-carbazole derivatives displayed potential for anti-HIV activity, suggesting their use in the development of novel anti-HIV drugs (Saturnino et al., 2018).
Chlorophyll as a Food Additive and Nutraceutical : Chlorogenic acid, a component of chlorophyll, has been studied for its role as a food additive and nutraceutical, especially in the treatment of metabolic syndrome (Santana-Gálvez et al., 2017).
Safety and Hazards
properties
IUPAC Name |
chloro(dimethyl)borane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H6BCl/c1-3(2)4/h1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJGJBRMHVVAZOU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C)(C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6BCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90170943 | |
Record name | Chlorodimethylborane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90170943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
76.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1803-36-7 | |
Record name | Chlorodimethylborane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001803367 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Chlorodimethylborane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90170943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.